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Compound of Interest

Compound Name: 5-Bromofuran-3-carboxylic acid

Cat. No.: B1281972

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-Bromofuran-3-
carboxylic acid to ensure a secure laboratory environment. Adherence to these protocols is
essential for minimizing risks and ensuring personal and environmental safety.

Hazard Identification and Classification

5-Bromofuran-3-carboxylic acid is classified as a hazardous substance. Based on the
Globally Harmonized System (GHS), it presents the following hazards[1]:

o Skin Irritation: Causes skin irritation[1].

o Eye Irritation: Causes serious eye irritation[1].

e Respiratory Irritation: May cause respiratory irritation[1].
GHS Pictogram:

(Warning)

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the appropriate use of personal protective
equipment. The following PPE is mandatory when handling 5-Bromofuran-3-carboxylic
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acid[2][3]:

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be required for splash
risks[2].

Protects eyes from potential
splashes and dust particles.
Must be tested and approved
under standards such as
OSHA 29 CFR 1910.133 or EU
EN166[2].

Hand Protection

Appropriate chemical-resistant
gloves (e.g., Nitrile or Butyl
rubber)[2].

Prevents skin contact and
absorption. Glove selection
should be based on an
evaluation of skin hazards,
duration of use, and chemical

resistance[2].

Body Protection

Laboratory coat or other

suitable protective clothing[2]

3].

Protects against contamination
of personal clothing and skin.
Contaminated clothing should
not be allowed out of the
workplace and must be

washed before reuse[2].

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or
dust is generated, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator[2].

Prevents inhalation of dust and

potential respiratory irritation.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 5-Bromofuran-3-carboxylic acid is crucial for minimizing

risks.

1. Receiving and Storage:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b1281972?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bromo_PEG5_bromide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bromo_PEG5_bromide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.benchchem.com/product/b1281972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Upon receipt, inspect the container for any signs of damage or leakage.
Store in a tightly sealed container in a cool, dry, and well-ventilated area[3].
. Handling and Experimentation:

All handling of 5-Bromofuran-3-carboxylic acid should be conducted in a well-ventilated
chemical fume hood[2].

Avoid all personal contact, including inhalation of dust[2]. Minimize dust generation and
accumulation[2][4].

Do not eat, drink, or smoke in the handling area[2].
Wash hands and any exposed skin thoroughly after handling[2].
. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2][4][5][6].

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing. Get medical attention if irritation occurs or
persists[2][6].

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing[2][6]. If you feel unwell, seek medical attention[2].

Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor if you feel unwell[6].

Disposal Plan

Proper disposal of 5-Bromofuran-3-carboxylic acid and any contaminated materials is critical
to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:
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o Collect all waste materials, including the chemical itself and any contaminated consumables
(e.g., gloves, absorbent materials), in a designated, sealed, and clearly labeled hazardous
waste container[3][7].

Disposal Procedure:

» Dispose of the chemical waste through a licensed and approved hazardous waste disposal
company[3][7][8].

» Follow all local, state, and national regulations for the disposal of halogenated organic
compounds[3][9].

» Do not dispose of this chemical down the drain or in regular trash[7].

Experimental Workflow and Safety Procedures

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bromo_PEG5_bromide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Bromo_1H_indole_2_carboxylic_acid_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bromo_PEG5_bromide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Bromo_1H_indole_2_carboxylic_acid_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromonicotinic_Acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bromo_PEG5_bromide.pdf
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Bromo_1H_indole_2_carboxylic_acid_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 5-Bromofuran-3-carboxylic Acid
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Caption: Procedural workflow for safely handling 5-Bromofuran-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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